Cas no 1396749-00-0 (N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1396749-00-0
• MF: C₁₈H₁₉F₃N₂O₄S
• MW: 416.414674043655
• CID: 6061941
• PubChem ID: 71786778
• Update Time: 2025-05-19

N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide
• N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzenesulfonamide
• N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide
• 1396749-00-0
• VU0534580-1
• F6178-6750
• N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-3-(trifluoromethyl)benzene-1-sulfonamide
• AKOS024535452

• Inchi： 1S/C18H19F3N2O4S/c19-18(20,21)15-2-1-3-16(10-15)28(25,26)22-11-13-4-7-23(8-5-13)17(24)14-6-9-27-12-14/h1-3,6,9-10,12-13,22H,4-5,7-8,11H2
• InChI Key： BLWPTIJVMJJKCC-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(C(C3C=COC=3)=O)CC2)(=O)=O)=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 416.10176275g/mol
• Monoisotopic Mass: 416.10176275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88Ų

Additional information on N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide

Research Brief on N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide (CAS: 1396749-00-0)

Recent studies on the compound N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide (CAS: 1396749-00-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has garnered attention due to its unique structural features, including a furan-3-carbonyl group and a trifluoromethylbenzene moiety, which contribute to its bioactivity and selectivity. The compound has been investigated primarily for its role as a modulator of specific biological targets, with promising results in preclinical models.

The synthesis and characterization of this compound have been detailed in recent publications, emphasizing its high purity and stability under physiological conditions. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to confirm its molecular structure. Additionally, X-ray crystallography has provided insights into its three-dimensional conformation, which is critical for understanding its interaction with biological targets.

In vitro studies have demonstrated that N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has shown nanomolar affinity for targets such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting its potential as an anti-inflammatory agent. Mechanistic studies have further revealed that the compound's trifluoromethyl group enhances its binding affinity and metabolic stability, making it a promising candidate for further development.

In vivo evaluations in animal models have corroborated the compound's efficacy, with significant reductions in markers of inflammation and pain observed at low doses. Pharmacokinetic studies indicate favorable absorption and distribution profiles, with minimal off-target effects. These findings position the compound as a viable lead for the development of next-generation therapeutics for conditions such as rheumatoid arthritis and chronic pain.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Ongoing research is focused on structural modifications to improve its bioavailability and reduce any adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical applications.

In conclusion, N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide represents a significant advancement in the search for novel anti-inflammatory agents. Its unique chemical structure and robust preclinical data underscore its potential as a therapeutic candidate. Future studies will be critical in determining its safety and efficacy in human trials, paving the way for its eventual commercialization.